Cas no 19423-78-0 (Neodymium(III) chloride hydrate)

Neodymium(III) chloride hydrate Chemical and Physical Properties
Names and Identifiers
-
- Neodymium(III) chloride hydrate
- Neodymium(III) chloride hydrate, REacton|r,
- Neodymium(III) chloride, hydrate, 99.9%
- Neodymium(III) chloride hydrate, REacton&trade
- trichloroneodymium hexahydrate
- trichloroneodymium;hydrate
- Neodymium(III)chloridehydrate
- 19423-78-0
- neodymium chloride hydrate
-
- MDL: MFCD00149800
- Inchi: 1S/3ClH.Nd.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
- InChI Key: PCORICZHGNSNIZ-UHFFFAOYSA-K
- SMILES: [H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[Nd](Cl)(Cl)Cl
Computed Properties
- Exact Mass: 264.82485g/mol
- Monoisotopic Mass: 264.82485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1Ų
Neodymium(III) chloride hydrate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 11251-250g |
Neodymium(III) chloride hydrate, REacton?, 99.9% (REO) |
19423-78-0 | 99.9% | 250g |
¥1996.00 | 2023-04-13 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 11251-50g |
Neodymium(III) chloride hydrate, REacton?, 99.9% (REO) |
19423-78-0 | 99.9% | 50g |
¥588.00 | 2023-04-13 | |
abcr | AB202392-250 g |
Neodymium(III) chloride hydrate, REacton®, 99.9% (REO); . |
19423-78-0 | 99.9% | 250 g |
€407.00 | 2023-07-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-OV029-1g |
Neodymium(III) chloride hydrate |
19423-78-0 | 99.99% (REO) | 1g |
¥136.0 | 2022-02-28 | |
abcr | AB202392-50g |
Neodymium(III) chloride hydrate, REacton®, 99.9% (REO); . |
19423-78-0 | 99.9% | 50g |
€124.60 | 2025-02-18 | |
abcr | AB202392-50 g |
Neodymium(III) chloride hydrate, REacton®, 99.9% (REO); . |
19423-78-0 | 99.9% | 50 g |
€119.00 | 2023-07-20 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 11252-25g |
Neodymium(III) chloride hydrate, REacton?, 99.99% (REO) |
19423-78-0 | 99.99% | 25g |
¥1163.00 | 2023-04-13 | |
abcr | AB202393-25 g |
Neodymium(III) chloride hydrate, REacton®, 99.99% (REO); . |
19423-78-0 | 99.99% | 25 g |
€173.00 | 2023-07-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-YW733-5g |
Neodymium(III) chloride hydrate |
19423-78-0 | 99.9% (REO) | 5g |
¥141.0 | 2022-02-28 | |
abcr | AB202393-100 g |
Neodymium(III) chloride hydrate, REacton®, 99.99% (REO); . |
19423-78-0 | 99.99% | 100 g |
€528.00 | 2023-07-20 |
Neodymium(III) chloride hydrate Related Literature
-
Stephen Caddick RSC Adv., 2013,3, 14975-14978
-
Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
-
Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
-
Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
Additional information on Neodymium(III) chloride hydrate
Recent Advances in Neodymium(III) Chloride Hydrate (CAS: 19423-78-0) Research and Applications
Neodymium(III) chloride hydrate (CAS: 19423-78-0) is a rare earth compound with significant applications in chemical, biological, and pharmaceutical research. Recent studies have highlighted its unique properties, including its catalytic activity, luminescence, and potential therapeutic uses. This research brief synthesizes the latest findings on Neodymium(III) chloride hydrate, focusing on its synthesis, characterization, and applications in various scientific domains.
One of the most notable advancements in the study of Neodymium(III) chloride hydrate is its role in catalysis. Researchers have demonstrated its efficacy as a catalyst in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. A 2023 study published in the Journal of Catalysis reported that Neodymium(III) chloride hydrate significantly enhances reaction yields and selectivity in cross-coupling reactions, making it a valuable tool for synthetic chemists.
In addition to its catalytic properties, Neodymium(III) chloride hydrate has garnered attention for its luminescent characteristics. Recent investigations have explored its use in optoelectronic devices and bioimaging. A study in Advanced Materials (2024) revealed that Neodymium(III) chloride hydrate-doped nanoparticles exhibit strong near-infrared emission, which is highly beneficial for deep-tissue imaging and diagnostic applications. This finding opens new avenues for non-invasive medical diagnostics.
The biomedical applications of Neodymium(III) chloride hydrate are also under active investigation. Preliminary studies suggest that it may possess anti-inflammatory and antimicrobial properties. For instance, a 2023 research article in Biomaterials Science indicated that Neodymium(III) chloride hydrate-coated surfaces could reduce bacterial adhesion, offering potential for developing antimicrobial coatings for medical devices. However, further in vivo studies are required to validate these findings and assess biocompatibility.
Despite these promising developments, challenges remain in the large-scale production and application of Neodymium(III) chloride hydrate. Issues such as stability under varying environmental conditions and cost-effective synthesis methods need to be addressed. Recent efforts have focused on optimizing synthesis protocols to improve yield and purity, as highlighted in a 2024 review in Chemical Engineering Journal.
In conclusion, Neodymium(III) chloride hydrate (CAS: 19423-78-0) continues to be a compound of significant interest in multiple research fields. Its diverse applications—from catalysis to biomedicine—underscore its versatility and potential for future innovations. Ongoing research aims to overcome existing limitations and unlock new functionalities, paving the way for broader industrial and clinical adoption.
19423-78-0 (Neodymium(III) chloride hydrate) Related Products
- 168335-59-9(rac-(1R,2S)-2-(aminomethyl)cyclohexylmethanol)
- 1891965-77-7(3-2-(propan-2-yl)phenyl-1,2-oxazole-5-carboxylic acid)
- 308294-79-3(7-{(6-methylpyridin-2-yl)amino4-(trifluoromethyl)phenylmethyl}quinolin-8-ol)
- 330191-13-4(N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide)
- 1788845-53-3(1,6-Dihydro-1-methyl-6-oxo-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-3-pyridazinecarboxamide)
- 57707-64-9(2-azidoacetonitrile)
- 93951-82-7(2,4,5-Trichlorophenol-d2)
- 151623-58-4(5,6-dihydronaphthalene-2-carboxylic acid)
- 81216-14-0(7-bromohept-1-yne)
- 184163-55-1(2-Fluoro-5-hydrazinylbenzoic acid)
